RA-839
RA-839
RA-839 is a noncovalent small molecule binder to Keap1 and selective activator of Nrf2 signaling. RA-839 also suppresses LPS-induced iNOS and nitric oxide expression in macrophages.
Brand Name:
Vulcanchem
CAS No.:
1832713-02-6
VCID:
VC0540964
InChI:
InChI=1S/C25H28N2O4S/c1-15-13-16(2)18(4)24(17(15)3)32(30,31)26-22-9-10-23(21-8-6-5-7-20(21)22)27-12-11-19(14-27)25(28)29/h5-10,13,19,26H,11-12,14H2,1-4H3,(H,28,29)/t19-/m0/s1
SMILES:
CC1=CC(=C(C(=C1C)S(=O)(=O)NC2=CC=C(C3=CC=CC=C32)N4CCC(C4)C(=O)O)C)C
Molecular Formula:
C25H28N2O4S
Molecular Weight:
452.57
RA-839
CAS No.: 1832713-02-6
Inhibitors
VCID: VC0540964
Molecular Formula: C25H28N2O4S
Molecular Weight: 452.57
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1832713-02-6 |
|---|---|
| Product Name | RA-839 |
| Molecular Formula | C25H28N2O4S |
| Molecular Weight | 452.57 |
| IUPAC Name | (3S)-1-[4-[(2,3,5,6-tetramethylphenyl)sulfonylamino]naphthalen-1-yl]pyrrolidine-3-carboxylic acid |
| Standard InChI | InChI=1S/C25H28N2O4S/c1-15-13-16(2)18(4)24(17(15)3)32(30,31)26-22-9-10-23(21-8-6-5-7-20(21)22)27-12-11-19(14-27)25(28)29/h5-10,13,19,26H,11-12,14H2,1-4H3,(H,28,29)/t19-/m0/s1 |
| Standard InChIKey | BVYWIQHJXAEJOD-IBGZPJMESA-N |
| SMILES | CC1=CC(=C(C(=C1C)S(=O)(=O)NC2=CC=C(C3=CC=CC=C32)N4CCC(C4)C(=O)O)C)C |
| Appearance | Solid powder |
| Description | RA-839 is a noncovalent small molecule binder to Keap1 and selective activator of Nrf2 signaling. RA-839 also suppresses LPS-induced iNOS and nitric oxide expression in macrophages. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | RA-839; RA 839; RA839; |
| Reference | 1: Nasiri HR, Linge S, Ullmann D. Thermodynamic profiling of inhibitors of Nrf2:Keap1 interactions. Bioorg Med Chem Lett. 2016 Jan 15;26(2):526-529. doi: 10.1016/j.bmcl.2015.11.082. Epub 2015 Nov 23. PubMed PMID: 26653613. 2: Winkel AF, Engel CK, Margerie D, Kannt A, Szillat H, Glombik H, Kallus C, Ruf S, Güssregen S, Riedel J, Herling AW, von Knethen A, Weigert A, Brüne B, Schmoll D. Characterization of RA839, a Noncovalent Small Molecule Binder to Keap1 and Selective Activator of Nrf2 Signaling. J Biol Chem. 2015 Nov 20;290(47):28446-55. doi: 10.1074/jbc.M115.678136. Epub 2015 Oct 12. PubMed PMID: 26459563; PubMed Central PMCID: PMC4653701. |
| PubChem Compound | 91971266 |
| Last Modified | Nov 11 2021 |
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